Cas no 1171453-82-9 (2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride)

• Product Name: 2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride
• CAS No: 1171453-82-9
• MF: C₈H₁₃Cl₂N₃O
• MW: 238.114319562912
• CID: 5734328
• Update Time: 2025-05-22

2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride

• Inchi： 1S/C8H12ClN3O.ClH/c1-6(2)12-7(3-4-10-12)11-8(13)5-9;/h3-4,6H,5H2,1-2H3,(H,11,13);1H
• InChI Key： ALWGTRVKLNNMIC-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC=NN1C(C)C)=O.Cl

Additional information on 2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride

2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride: A Comprehensive Overview

The compound 2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride (CAS No. 1171453-82-9) is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and promising biological activities, making it a subject of extensive scientific investigation.

Chemical Structure and Properties

The molecular structure of 2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at the 5-position with an acetamide group, which further bears a chlorine atom at the 2-position. Additionally, the nitrogen atom in the acetamide group is substituted with an isopropyl group, enhancing the compound's stability and bioavailability. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for pharmaceutical applications due to improved solubility and stability.

Synthesis and Characterization

The synthesis of 2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by substitution reactions to introduce the acetamide group and subsequent chlorination at the 2-position. The final step involves protonation to form the hydrochloride salt. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to fully characterize this compound, ensuring its purity and structural integrity.

Biological Activity and Applications

Recent studies have highlighted the potential of 2-Chloro-N-1-(propan-2-yl)-1H-pyrazol-5-ylacetamide Hydrochloride as a modulator of key biological pathways, particularly in the context of neurodegenerative diseases and cancer. Its ability to inhibit specific enzymes or receptors makes it a valuable tool in drug discovery efforts. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases involved in cellular signaling pathways, which are often dysregulated in cancer cells.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals and materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2-Chloro-N-1-(propan-2-y l)-1H-pyrazol -5 - ylacetamide Hydrochloride with various biological targets with unprecedented accuracy. Molecular docking studies have revealed that this compound has a high affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as hypertension and inflammation.

Furthermore, preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and minimal toxicity profiles. These findings underscore its suitability as a lead compound for drug development programs targeting chronic diseases.

Conclusion

In summary, 2-Chloro-N - 1 -(propan - 2 - yl ) - 1 H - pyrazol - 5 - yl acetamide Hydrochloride (CAS No. 1171453 -82 -9) is a versatile chemical entity with immense potential across multiple disciplines. Its unique structure, combined with promising biological activities, positions it as a key player in future therapeutic interventions. As research continues to unravel its full spectrum of applications, this compound is poised to make significant contributions to both scientific advancement and clinical practice.